Cas no 1432620-32-0 ((2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol)

(2R)-1-{4-(Trifluoromethyl)sulfanylphenyl}propan-2-ol is a chiral organic compound featuring a trifluoromethylthio (-SCF₃) group and a secondary alcohol moiety at the benzylic position. The (2R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethylthio substituent enhances lipophilicity and metabolic stability, while the hydroxyl group provides a handle for further derivatization. This compound is particularly useful in medicinal chemistry as a building block for bioactive molecules, leveraging its electron-withdrawing and steric properties to modulate pharmacokinetics. Its well-defined structure and functional group compatibility make it a versatile intermediate in the development of agrochemicals, ligands, and specialty materials.
(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol structure
1432620-32-0 structure
Product name:(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol
CAS No:1432620-32-0
MF:C10H11F3OS
MW:236.253952264786
CID:6016787
PubChem ID:75406763

(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol
    • (αR)-α-Methyl-4-[(trifluoromethyl)thio]benzeneethanol
    • Inchi: 1S/C10H11F3OS/c1-7(14)6-8-2-4-9(5-3-8)15-10(11,12)13/h2-5,7,14H,6H2,1H3/t7-/m1/s1
    • InChI Key: JUKNVOJDACHVOR-SSDOTTSWSA-N
    • SMILES: C1(C[C@@H](C)O)=CC=C(SC(F)(F)F)C=C1

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 227.6±40.0 °C(Predicted)
  • pka: 14.78±0.20(Predicted)

(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1929950-2.5g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
2.5g
$2940.0 2023-09-17
Enamine
EN300-1929950-0.05g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
0.05g
$1261.0 2023-09-17
Enamine
EN300-1929950-5.0g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
5g
$4349.0 2023-05-31
Enamine
EN300-1929950-10g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
10g
$6450.0 2023-09-17
Enamine
EN300-1929950-0.25g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
0.25g
$1381.0 2023-09-17
Enamine
EN300-1929950-1.0g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
1g
$1500.0 2023-05-31
Enamine
EN300-1929950-0.5g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
0.5g
$1440.0 2023-09-17
Enamine
EN300-1929950-0.1g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
0.1g
$1320.0 2023-09-17
Enamine
EN300-1929950-1g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
1g
$1500.0 2023-09-17
Enamine
EN300-1929950-10.0g
(2R)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}propan-2-ol
1432620-32-0
10g
$6450.0 2023-05-31

(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol Related Literature

Additional information on (2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol

Comprehensive Overview of (2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol (CAS No. 1432620-32-0)

(2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol (CAS No. 1432620-32-0) is a chiral organic compound featuring a trifluoromethylsulfanyl group attached to a phenyl ring, coupled with a propan-2-ol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of the trifluoromethylsulfanyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds like (2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol has surged, driven by their role in developing bioactive molecules. Researchers are particularly interested in its stereospecificity, as the (2R) configuration can influence binding affinity and efficacy in target interactions. This aligns with the growing trend of chiral synthesis and precision medicine, where enantiopure compounds are critical for reducing side effects and improving therapeutic outcomes.

The compound’s sulfanylphenyl backbone also contributes to its versatility. It serves as a building block for heterocyclic chemistry, enabling the synthesis of thioether-containing derivatives, which are prevalent in antimicrobial and anti-inflammatory agents. With the rise of AI-driven drug design, computational tools are increasingly used to predict the reactivity and optimization pathways for such molecules, further accelerating their adoption in R&D pipelines.

From an industrial perspective, 1432620-32-0 is often explored for its potential in crop protection chemicals. The trifluoromethyl group’s electron-withdrawing properties can enhance the pesticidal activity of derivatives, addressing global challenges like pest resistance and sustainable agriculture. This resonates with current searches for eco-friendly agrochemicals and green chemistry solutions, highlighting the compound’s relevance in modern applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (2R)-1-{4-(trifluoromethyl)sulfanylphenyl}propan-2-ol, ensuring purity and consistency in batch production. Quality control is paramount, given the compound’s role in high-value sectors. Additionally, its storage and handling require attention to moisture sensitivity and thermal stability, topics frequently queried by laboratory professionals.

In summary, CAS No. 1432620-32-0 represents a multifaceted compound bridging medicinal chemistry, material science, and agrochemical innovation. Its structural motifs align with contemporary research priorities, including fluorine chemistry, chiral auxiliaries, and targeted synthesis. As scientific inquiries evolve, this compound is poised to remain a focal point for advancements in small-molecule therapeutics and sustainable industrial solutions.

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